Cas no 2092304-54-4 (ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate)

• Product Name: ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate
• CAS No: 2092304-54-4
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD32710065
• CID: 5222608
• Update Time: 2026-03-07

ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate
• 7-Chloro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester

• MDL： MFCD32710065
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)9-8-5-7(11)3-4-13(8)6-12-9/h3-6H,2H2,1H3
• InChI Key： PETOTUPLKPZUTB-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)N=CN1C=CC(Cl)=C2

Additional information on ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate

Ethyl 7-Chloroimidazo[1,5-a]Pyridine-1-Carboxylate: A Comprehensive Overview

Ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate, identified by the CAS registry number 2092304-54-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug discovery. The structure of ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate features a fused imidazole and pyridine ring system, with a chlorine substituent at the 7-position and an ethyl ester group attached to the nitrogen atom at position 1. These structural elements contribute to its unique chemical properties and potential biological functions.

Recent studies have highlighted the importance of imidazopyridines as scaffolds for developing bioactive molecules. For instance, researchers have explored the role of ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate in modulating various cellular pathways, including those involved in inflammation and neurodegenerative diseases. The presence of the chlorine atom at position 7 is particularly intriguing, as it may enhance the compound's ability to interact with specific protein targets or influence its pharmacokinetic profile.

The synthesis of ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate typically involves multi-step organic reactions, often utilizing intermediates such as chloropyridines or imidazole derivatives. These synthetic routes are optimized to ensure high yields and purity, which are critical for downstream applications in research and development. The compound's stability under various conditions has also been investigated, making it suitable for use in both laboratory settings and potential industrial processes.

In terms of applications, ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate has shown promise as a lead compound for drug development. Its ability to inhibit certain enzymes or receptors has been documented in recent publications, underscoring its potential therapeutic value. Additionally, this compound serves as a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR) within the imidazopyridine class.

The physicochemical properties of ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate, such as its solubility in organic solvents and its UV-vis absorption spectrum, have been characterized using advanced analytical techniques. These properties are essential for understanding its behavior in different environments and for designing experiments that evaluate its bioavailability and efficacy.

In conclusion, ethyl 7-chloroimidazo[1,5-a]pyridine-1-carboxylate, with its unique structure and versatile properties, continues to be a focal point in chemical research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and in the development of novel therapeutic agents.